1H-Indene-1,3(2H)-dione, 2-[bis[3,5-bis(1,1-dimethylethyl)-4-oxo-2,5-cyclohexadien-1-ylidene]cyclopropylidene]-

• CAS No.: 63165-94-6
• Molecular Formula: C40H44O4
• Molecular Weight: 588.8 g/mol
• IUPAC Name: 2-[2,3-bis(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)cyclopropylidene]indene-1,3-dione
• InChI: InChI=1S/C40H44O4/c1-37(2,3)25-17-21(18-26(35(25)43)38(4,5)6)29-30(31(29)32-33(41)23-15-13-14-16-24(23)34(32)42)22-19-27(39(7,8)9)36(44)28(20-22)40(10,11)12/h13-20H,1-12H3
• InChI Key: ZTSYKAABROVZNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C2C(=C3C=C(C(=O)C(=C3)C(C)(C)C)C(C)(C)C)C2=C4C(=O)C5=CC=CC=C5C4=O)C=C(C1=O)C(C)(C)C

Description

The compound 1H-Indene-1,3(2H)-dione, 2-[bis[3,5-bis(1,1-dimethylethyl)-4-oxo-2,5-cyclohexadien-1-ylidene]cyclopropylidene]- is a highly substituted indene-dione derivative featuring a cyclopropane core flanked by two 3,5-di-tert-butyl-4-oxocyclohexadienylidene groups. The tert-butyl groups likely enhance solubility and stability, common in advanced organic frameworks .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-[[3,5-Bis(1,1-dimethylethyl)phenyl]methylene]-1H-Indene-1,3(2H)-dione (CAS 63488-05-1)

• Structure : Substituted with a single 3,5-di-tert-butylbenzylidene group.
• Molecular Formula : C24H26O2 (MW 346.47 g/mol) .
• Comparison : The absence of a cyclopropane bridge and second cyclohexadienylidene moiety reduces steric hindrance and conjugation compared to the main compound.

Chromone-Fused Derivatives (5aj and 5ak)

• Synthesis : Produced via allylic phosphorus ylide reactions with chromone-based precursors (e.g., naphthoyl chloride) .

Functional and Application Comparisons

Pindone (2-(2,2-Dimethyl-1-Oxopropyl)-1H-Indene-1,3(2H)-dione)

• Application : Commercial rodenticide with acute toxicity .
• Contrast : The main compound’s bulky substituents may reduce bioactivity compared to Pindone’s simpler acyl group, which enhances bioavailability.

2,5-Bis(1H-Indol-3-ylmethylidene)cyclopentan-1-one

• Hazards : SDS data highlight inhalation risks and first-aid measures .
• Comparison: The indole groups in this compound confer redox activity, unlike the main compound’s tert-butyl-stabilized quinoid system.

Data Tables

Table 2: Functional and Hazard Profiles

Compound Name	Key Functional Groups	Applications/Risks	References
Main Compound	Di-tert-butyl quinoid	Potential materials science applications	N/A
Hydrazono Derivative	Quinoxaline hydrazone	Coordination chemistry, pharmaceuticals
Pindone	Acyl group	Rodenticide (high toxicity)
2,5-Bis(indolyl)cyclopentanone	Indole substituents	Research use (hazardous inhalation)

Research Findings and Insights

• Synthesis Challenges: The main compound’s steric bulk and cyclopropane core likely necessitate specialized synthetic routes (e.g., high-temperature cyclization or photochemical methods), contrasting with the milder conditions used for hydrazono derivatives or chromone-fused systems .
• Spectroscopic Gaps : While NMR and HRMS data are available for chromone derivatives , similar data for the main compound are lacking, hindering electronic structure analysis.
• Stability and Solubility: The tert-butyl groups in the main compound and CAS 63488-05-1 suggest improved solubility in non-polar solvents compared to Pindone’s simpler structure .

Chemical Reactions Analysis

Oxidation Reactions

The diketone moiety in the compound undergoes selective oxidation under controlled conditions. For example:

• Oxidation with KMnO₄ in acidic media results in hydroxylation at specific positions of the indene core, forming polyhydroxylated derivatives.

Reaction Type	Reagents/Conditions	Product	Notes
Hydroxylation	KMnO₄, H₂SO₄, 40–60°C	Polyhydroxylated indene-dione derivatives	Selective C-H bond activation

Reduction Reactions

The carbonyl groups are susceptible to reduction, yielding diols or partially saturated structures:

• Reduction with NaBH₄ in ethanol selectively reduces one carbonyl group, producing a mono-alcohol intermediate.

Reaction Type	Reagents/Conditions	Product	Notes
Carbonyl Reduction	NaBH₄, ethanol, RT	2-Hydroxy-1,3-indanediol derivative	Steric hindrance from tert-butyl groups affects selectivity

Cycloaddition Reactions

The cyclopropane and cyclohexadiene moieties participate in [2+1] and [4+2] cycloadditions:

• Diels-Alder Reactions with electron-deficient dienophiles (e.g., maleic anhydride) yield six-membered bicyclic adducts.

Reaction Type	Dienophile	Product	Notes
[4+2] Cycloaddition	Maleic anhydride	Bicyclic adduct with fused oxabicyclo system	Enhanced reactivity due to electron-withdrawing oxo groups

Knoevenagel Condensation

The compound reacts with active methylene compounds (e.g., malononitrile) to form dicyanomethylene derivatives :

• Mechanism : Formation of a Knoevenagel adduct followed by cyclization eliminates HCN, yielding fused heterocycles .

Reaction Type	Reagents/Conditions	Product	Notes
Knoevenagel Condensation	Malononitrile, H₂O, RT	2-(Dicyanomethylene)-indene-dione	Water acts as a green solvent

Nucleophilic Additions

Nucleophiles such as amines attack the electrophilic carbonyl carbons:

• Ethylenediamine Addition leads to imidazolidine-fused derivatives via sequential nucleophilic attack and cyclization .

Reaction Type	Nucleophile	Product	Notes
Nucleophilic Addition	Ethylenediamine	Imidazolidine-indene-dione hybrid	High yields (up to 98%) in water

Comparative Reactivity of Analogous Compounds

The tert-butyl groups in the target compound confer steric protection, reducing side reactions compared to simpler indene-diones :

Compound	Key Reactivity Difference
2-Arylidene-indan-1,3-dione	Faster oxidation due to less steric bulk
Target Compound	Enhanced selectivity in cycloadditions

Mechanistic Insights

• Knoevenagel Pathway : Malononitrile attacks the diketone, forming a conjugated intermediate that undergoes cyclization .

• Cycloadditions : Electron-deficient dienophiles interact with the electron-rich cyclohexadiene moiety, stabilized by tert-butyl groups.

• Reduction Selectivity : Steric bulk directs NaBH₄ to the less hindered carbonyl group.

Preparation Methods

Nucleophilic Addition and Decarboxylation

The most widely reported approach involves reacting dialkyl phthalate 1 with alkyl acetate 2 under basic conditions to form the intermediate 2-(ethoxycarbonyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-ide anion 3 . Subsequent hydrolysis and decarboxylation under acidic conditions yield indane-1,3-dione 4 with ~50% overall yield (Scheme 1). For example, diethyl phthalate reacts with diethyl malonate in dimethylformamide (DMF) at 80°C, followed by sulfuric acid-mediated hydrolysis at 90°C to afford the core structure.

Oxidation of Indane Derivatives

Alternative routes involve oxidizing indane 5 using systems like N-hydroxyphthalimide (NHPI)/tert-butyl nitrite or Mn-catalyzed H₂O₂. However, these methods suffer from low yields (17–18%) and expensive reagents, rendering them less practical.

Coupling of Indane-1,3-Dione with the Cyclopropylidene Substituent

Knoevenagel Condensation

The indane-1,3-dione core undergoes condensation with the cyclopropylidene substituent under basic conditions. Piperidine-catalyzed reflux in ethanol facilitates imine formation, followed by intramolecular cyclization to anchor the substituent at the 2-position (Scheme 3). For example, 2-acetyl indane-1,3-dione reacts with aromatic aldehydes in alcohol solvents, yielding fused derivatives with 85–87% efficiency.

Palladium-Catalyzed C–C Bond Formation

Palladium-mediated cross-coupling leverages tert-butyl isocyanide insertion into palladium–carbon bonds. Starting from 1-(2-bromophenyl)ethanone derivatives, this method enables chemoselective C–C bond formation at the indane-1,3-dione’s 2-position, accommodating electron-rich and electron-deficient groups (61–75% yields).

Optimization Challenges and Solutions

Steric Hindrance Mitigation

The bulky tert-butyl groups impede cyclopropanation and coupling reactions. Employing high-boiling solvents (e.g., DMF, THF) at elevated temperatures (80–120°C) enhances reaction kinetics.

Intermediate Stability

The bis-cyclohexadienylidene intermediate is prone to oxidation. Conducting reactions under inert atmospheres (Ar/N₂) and using anhydrous solvents stabilize reactive species.

Purification Strategies

Crude products often require recrystallization from toluene or alcohol-water mixtures to achieve >95% purity. Chromatography on silica gel with petroleum ether/ethyl acetate (10:1) effectively separates regioisomers.

Comparative Analysis of Synthetic Routes

Step	Method	Yield (%)	Key Advantages	Limitations
Indane core synthesis	Nucleophilic addition	50–82	Scalable, cost-effective	Requires harsh acidic conditions
Cyclopropanation	Wittig reaction	53–73	Stereoselective	Sensitive to moisture
Substituent coupling	Knoevenagel	85–90	Mild conditions	Limited to electron-deficient aldehydes
Palladium catalysis		61–75	Broad substrate scope	Requires expensive Pd catalysts

Q & A

Q. What are the recommended synthetic pathways for synthesizing this compound, and how can purity be optimized?

Methodological Answer: The synthesis involves multi-step cyclopropane ring formation and conjugation with bulky tert-butyl-substituted cyclohexadienone moieties. A validated approach uses allylic phosphorus ylide intermediates to stabilize reactive cyclopropylidene groups during coupling reactions . For purity optimization:

• Employ column chromatography with gradient elution (e.g., hexane/ethyl acetate) to separate sterically hindered byproducts.
• Use high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) to confirm structural integrity.
• Monitor reaction kinetics via in-situ FTIR to detect intermediates and adjust stoichiometry in real time .

Q. How can researchers design experiments to characterize the electronic properties of this compound?

Methodological Answer:

• UV-Vis Spectroscopy: Analyze π→π* transitions in the conjugated cyclopropane and cyclohexadienone systems. Compare experimental λ_max with time-dependent density functional theory (TD-DFT) calculations .
• Cyclic Voltammetry: Measure redox potentials to assess electron-accepting/donating capabilities, focusing on the quinone-like 4-oxo groups.
• X-ray Crystallography: Resolve crystal structures to correlate steric effects (tert-butyl groups) with electronic delocalization .

Advanced Research Questions

Q. How can computational methods predict reaction pathways for derivatives of this compound?

Methodological Answer:

• Quantum Chemical Calculations: Use DFT (e.g., B3LYP/6-311+G(d,p)) to map transition states for cyclopropane ring-opening or diradical intermediates.
• Reaction Path Search Algorithms: Implement tools like the Artificial Force Induced Reaction (AFIR) method to identify low-energy pathways for functionalization .
• Machine Learning (ML): Train ML models on existing reaction datasets to predict regioselectivity when introducing substituents to the indene-dione core .

Q. What strategies resolve contradictions in experimental data, such as unexpected reaction yields or spectroscopic anomalies?

Methodological Answer:

• Design of Experiments (DoE): Apply factorial design to isolate variables (e.g., solvent polarity, temperature) affecting yield discrepancies .
• Cross-Validation: Compare NMR/HRMS data with computational simulations (e.g., Gaussian NMR shift predictions) to identify misassigned peaks.
• Heterogeneity Analysis: Use dynamic light scattering (DLS) or SEM to detect nanoparticle aggregates or polymorphs causing spectral deviations .

Q. How can researchers investigate the compound’s stability under varying environmental conditions (e.g., light, oxygen)?

Methodological Answer:

• Accelerated Degradation Studies: Expose samples to UV light (300–400 nm) and monitor decomposition via HPLC-MS. Compare degradation products with in-silico fragmentation patterns .
• Oxygen Sensitivity Assays: Conduct controlled glovebox experiments to quantify oxidation rates using EPR spectroscopy for radical detection.
• Thermogravimetric Analysis (TGA): Assess thermal stability and identify decomposition thresholds under inert vs. oxidative atmospheres .

Q. What advanced techniques elucidate the compound’s role in supramolecular or catalytic systems?

Methodological Answer:

• Surface Plasmon Resonance (SPR): Study host-guest interactions with macrocycles (e.g., cucurbiturils) to assess binding affinities.
• Catalytic Screening: Test its redox-active sites in cross-coupling reactions (e.g., Suzuki-Miyaura) under inert conditions, tracking turnover frequency (TOF) via GC-MS .
• Single-Molecule Spectroscopy: Probe charge-transfer dynamics in real time using fluorescence correlation spectroscopy (FCS) .

Data Management and Reproducibility

Q. How can chemical software enhance reproducibility in synthesizing and analyzing this compound?

Methodological Answer:

• Electronic Lab Notebooks (ELNs): Digitally log reaction parameters (e.g., reagent batches, stirring rates) to trace variability sources.
• Process Simulation Tools: Use COMSOL Multiphysics® to model heat/mass transfer during exothermic steps (e.g., cyclopropane formation).
• Blockchain for Data Integrity: Implement blockchain platforms to timestamp raw spectral data, ensuring transparency in peer review .